Cas no 339027-47-3 (1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 339027-47-3
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 5270770
• Update Time: 2025-05-28

1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL-N-(3,4-DICHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• N-(3,4-dichlorophenyl)-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-(3,4-dichlorophenyl)-1,2-dihydro-2-oxo-1-(2-propen-1-yl)-
• N-(3,4-dichlorophenyl)-2-oxo-1-prop-2-enylpyridine-3-carboxamide
• Oprea1_400702
• 1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C15H12Cl2N2O2/c1-2-7-19-8-3-4-11(15(19)21)14(20)18-10-5-6-12(16)13(17)9-10/h2-6,8-9H,1,7H2,(H,18,20)
• InChI Key： QKMYHFNBTAKALF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=CC=CN(CC=C)C1=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 3.3
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

Comprehensive Analysis of 1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS No. 339027-47-3)

The compound 1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS No. 339027-47-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an allyl group, a 3,4-dichlorophenyl moiety, and a 2-oxo-1,2-dihydropyridine core, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with the growing focus on targeted therapies for chronic diseases. The compound's CAS No. 339027-47-3 is frequently searched in academic databases, reflecting its prominence in preclinical studies.

From a synthetic perspective, the pyridinecarboxamide scaffold is known for its stability and bioavailability, making it a preferred choice for drug design. The incorporation of the allyl group introduces additional reactivity, which could be leveraged for further functionalization. This adaptability is critical for developing next-generation pharmaceuticals, a hot topic in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the compound's appeal. With the rise of green chemistry, researchers are investigating eco-friendly synthesis routes for 1-allyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide. Questions like "How to optimize yield while reducing waste?" or "What are the biodegradation pathways?" are commonly explored in forums and search engines, highlighting the intersection of science and sustainability.

In conclusion, CAS No. 339027-47-3 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material science—underscore its value in addressing global challenges. As interest in personalized medicine and sustainable agrochemicals grows, this compound is poised to remain a focal point of interdisciplinary research.